4-[1-cyano-2-(2-ethoxyphenyl)vinyl]benzonitrile

• IUPAC Name: 4-[(E)-1-cyano-2-(2-ethoxyphenyl)ethenyl]benzonitrile
• InChI: InChI=1S/C18H14N2O/c1-2-21-18-6-4-3-5-16(18)11-17(13-20)15-9-7-14(12-19)8-10-15/h3-11H,2H2,1H3/b17-11-
• InChI Key: SLGXLNBAEDOSKB-BOPFTXTBSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=C(C#N)C2=CC=C(C=C2)C#N
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C(/C#N)\C2=CC=C(C=C2)C#N
• Molecular Formula: C18H14N2O
• Molecular Weight: 274.3 g/mol

Description

4-[1-cyano-2-(2-ethoxyphenyl)vinyl]benzonitrile, also known as CEPN, is a chemical compound that has been widely used in scientific research due to its unique properties and potential applications. In

Mechanism of Action

4-[1-cyano-2-(2-ethoxyphenyl)vinyl]benzonitrile works by binding to ion channels and transporters in living cells, causing changes in their conformation and function. It also undergoes a pH-dependent intramolecular cyclization reaction, resulting in a change in its fluorescence intensity that can be used to monitor intracellular pH changes.
Biochemical and Physiological Effects:
4-[1-cyano-2-(2-ethoxyphenyl)vinyl]benzonitrile has been shown to have minimal toxicity and does not affect the viability or proliferation of living cells. It has also been shown to be membrane-permeable and can be used to monitor intracellular pH changes in a variety of cell types and tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[1-cyano-2-(2-ethoxyphenyl)vinyl]benzonitrile in lab experiments is its high sensitivity and specificity for detecting intracellular pH changes. It is also relatively easy to synthesize and can be used in a variety of cell types and tissues. However, one limitation of using 4-[1-cyano-2-(2-ethoxyphenyl)vinyl]benzonitrile is its relatively short half-life, which can limit its usefulness in long-term experiments.

Future Directions

There are several future directions for research involving 4-[1-cyano-2-(2-ethoxyphenyl)vinyl]benzonitrile. One potential application is in the development of new drugs targeting ion channels and transporters that are involved in a variety of diseases. Another potential area of research is in the development of new fluorescent probes for monitoring intracellular pH changes in living cells. Additionally, 4-[1-cyano-2-(2-ethoxyphenyl)vinyl]benzonitrile could be used as a tool for studying the function and regulation of cytochrome P450 enzymes in vitro.

Synthesis Methods

4-[1-cyano-2-(2-ethoxyphenyl)vinyl]benzonitrile can be synthesized through a simple reaction between 2-ethoxybenzaldehyde and malononitrile in the presence of a base catalyst such as potassium carbonate. The resulting product can be further purified through recrystallization or column chromatography.

Scientific Research Applications

4-[1-cyano-2-(2-ethoxyphenyl)vinyl]benzonitrile has been widely used in scientific research as a fluorescent probe for detecting and measuring intracellular pH changes. It has also been used as a tool for studying the function and regulation of ion channels and transporters in living cells. Additionally, 4-[1-cyano-2-(2-ethoxyphenyl)vinyl]benzonitrile has been used as a substrate for measuring the activity of cytochrome P450 enzymes in vitro.